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Compound of Interest

Compound Name: (Pyridin-2-ylsulfanyl)-acetic acid

Cat. No.: B179913

Essential Safety and Handling Guide for (Pyridin-2-
ylsulfanyl)-acetic acid

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for handling (Pyridin-2-ylsulfanyl)-
acetic acid in research and drug development environments. Adherence to these guidelines is
essential for ensuring laboratory safety and minimizing risks.

(Pyridin-2-ylsulfanyl)-acetic acid is a compound that requires careful handling due to its
potential health hazards. It is known to cause skin irritation, serious eye irritation, and may
cause respiratory irritation.[1]

Hazard Identification and Classification
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Hazard

Hazard Class GHS Category Signal Word Pictogram
Statement

) o H315: Causes )

Skin Irritation Category 2 o Warning
skin irritation[1]
H319: Causes

Eye Irritation Category 2A serious eye Warning
irritation[1]

Specific target

organ toxicity — H335: May

single exposure Category 3 cause respiratory  Warning

(Respiratory

system)

irritation[1]

Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against exposure to (Pyridin-2-ylsulfanyl)-acetic

acid. The following table outlines the recommended PPE for handling this compound.
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Body Part Protective Equipment Rationale
) To protect against splashes
Chemical safety goggles or a
Eyes/Face ) and dust that can cause
face shield.[1][2][3] ] S
serious eye Irritation.
Nitrile or neoprene gloves
(double-gloving is ) )
) To prevent skin contact, which
Skin recommended).[3][4] A

chemical-resistant lab coat or

apron should be worn.[2][5]

can cause irritation.[1]

Respiratory

A NIOSH-approved respirator
with appropriate cartridges
should be used when handling
the powder outside of a fume

hood or if dust is generated.[4]

[5]

To protect against inhalation of
dust or vapors that may cause

respiratory irritation.[1]

Feet

Closed-toe shoes.[4]

To protect feet from potential

spills.

Experimental Protocols: Safe Handling and Storage

Engineering Controls:

o Fume Hood: Always handle (Pyridin-2-ylsulfanyl)-acetic acid inside a certified chemical

fume hood to minimize inhalation exposure.[4]

o Ventilation: Ensure the laboratory is well-ventilated to reduce the concentration of any

airborne dust or vapors.[2][5]

o Emergency Equipment: An emergency eyewash station and a safety shower must be readily

accessible, ideally within a 10-second travel distance from the work area.[4][6]

Handling Procedures:

» Before starting work, ensure all necessary PPE is worn correctly.
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Avoid direct contact with the skin, eyes, and clothing.[1]

Do not breathe in dust, fumes, or vapors.[1]

When transferring the chemical, use appropriate tools to minimize dust generation.

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]
Storage:
o Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[7]

o Store in a designated, corrosion-resistant cabinet.[4]

Emergency Procedures

In Case of Accidental Exposure:
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

Skin Contact clothing and shoes. Wash contaminated clothing
before reuse. If skin irritation occurs, get

medical advice/attention.[1]

Move the person to fresh air and keep them in a

position comfortable for breathing. If not
Inhalation breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a poison center or

doctor if you feel unwell.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1]

Spill Management:
e Small Spills (<1 L):
o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).[1]

o Carefully sweep or scoop up the material and place it into a designated, labeled
hazardous waste container.

o Clean the spill area with a suitable solvent, followed by soap and water.
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e Large Spills:
o Evacuate the area immediately.

o Contact your institution's Environmental Health & Safety (EH&S) department or
emergency response team.[6]

Disposal Plan

All waste materials contaminated with (Pyridin-2-ylsulfanyl)-acetic acid must be treated as
hazardous waste.

Waste Collection:

o Collect all contaminated materials, including disposable PPE, absorbent pads, and
glassware, in a designated and clearly labeled hazardous waste container.[4]

o Ensure the waste container is kept closed when not in use.
Disposal Procedure:

» Dispose of the hazardous waste through your institution's approved chemical waste disposal
program.

e Do not dispose of (Pyridin-2-ylsulfanyl)-acetic acid down the drain or in the regular trash.

[1]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for handling and disposing of (Pyridin-2-ylsulfanyl)-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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